molecular formula C11H14ClNO2 B15365936 (E)-N-(4-chlorobenzylidene)-2,2-dimethoxyethanamine CAS No. 54879-73-1

(E)-N-(4-chlorobenzylidene)-2,2-dimethoxyethanamine

Cat. No.: B15365936
CAS No.: 54879-73-1
M. Wt: 227.69 g/mol
InChI Key: DYWPRMAUHGGHOQ-UHFFFAOYSA-N
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Description

(E)-N-(4-Chlorobenzylidene)-2,2-dimethoxyethanamine is a Schiff base derived from the condensation of 4-chlorobenzaldehyde and 2,2-dimethoxyethylamine. Its structure features a chlorophenyl group conjugated to an imine (-CH=N-) linkage and a dimethoxyethyl moiety. This compound is classified under amino-alcohol ethers (HS code 2922199090) with a 6.5% MFN tariff .

Properties

CAS No.

 54879-73-1

Molecular Formula

 C11H14ClNO2

Molecular Weight

 227.69 g/mol

IUPAC Name

 1-(4-chlorophenyl)-N-(2,2-dimethoxyethyl)methanimine

InChI

 InChI=1S/C11H14ClNO2/c1-14-11(15-2)8-13-7-9-3-5-10(12)6-4-9/h3-7,11H,8H2,1-2H3

InChI Key

 DYWPRMAUHGGHOQ-UHFFFAOYSA-N

Canonical SMILES

 COC(CN=CC1=CC=C(C=C1)Cl)OC

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

Table 1: Key Structural and Functional Comparisons
Compound Name Core Structure Differences Biological/Functional Properties Physicochemical Properties
(E)-N-(4-Chlorobenzylidene)-2,2-dimethoxyethanamine Benzylidene-imine + dimethoxyethylamine Data not explicitly provided; inferred potential as a kinase inhibitor or antimicrobial agent. Likely moderate solubility due to methoxy groups; stability influenced by imine linkage.
(E)-N-(4-Chlorobenzylidene)-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine Thiadiazole ring replaces dimethoxyethylamine Broad-spectrum insecticidal/fungicidal activity . Higher rigidity due to aromatic thiadiazole; reduced solubility compared to dimethoxyethyl.
4-(4-Chlorophenyl)-N-[(E)-4-(dimethylamino)benzylidene]-1,3-thiazol-2-amine Thiazole ring + dimethylamino substituent Cyclin-dependent kinase inhibition . Enhanced basicity from dimethylamino group; improved bioavailability.
N-(4-Bromobenzyl)-2,2-dimethoxyethanamine Bromine substituent instead of chlorine Acute oral toxicity (Category 4), skin irritation (Category 2) . Higher molecular weight and reactivity (Br vs. Cl); similar solubility.
2-(4-Chloro-2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)ethanamine NBOMe scaffold with multiple methoxy groups Psychoactive properties (serotonin receptor agonist) . High lipophilicity due to multiple methoxy groups; CNS penetration.

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